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molecular formula C3H6F6O4 B1205078 2,2-Propanediol, 1,1,1,3,3,3-hexafluoro- CAS No. 677-71-4

2,2-Propanediol, 1,1,1,3,3,3-hexafluoro-

Cat. No. B1205078
CAS RN: 677-71-4
M. Wt: 220.07 g/mol
InChI Key: SNZAEUWCEHDROX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06316503B1

Procedure details

Hexafluoroacetone trihydrate (9.68 g, 44 mmol) was added to 2,6-dimethylaniline (4.84 g, 40 mmol) and p-toluenesulfonic acid (304 mg, 1.6 mmol) at room temperature. The mixture was stirred at 130° C. for 14 hours under a nitrogen atmosphere. After cooling down, the solidified mixture was washed with sodium bicarbonate solution, water, and hexane and dried to afford 10 g of 4-[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]-2,6-dimethylaniline. 1H NMR (DMSO): δ 8.11 (s, 1H), 7.08 (s, 2H), 4.89 (s, 2H), 2.10 (s, 6H). MS (ES) m/z 288.1 ([M+H]+).
Name
Hexafluoroacetone trihydrate
Quantity
9.68 g
Type
reactant
Reaction Step One
Name
2,6-dimethylaniline
Quantity
4.84 g
Type
reactant
Reaction Step One
Name
p-toluenesulfonic acid
Quantity
304 mg
Type
catalyst
Reaction Step One
Name
4-[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]-2,6-dimethylaniline

Identifiers

REACTION_CXSMILES
O.O.O.[F:4][C:5]([F:13])([F:12])[C:6]([C:8]([F:11])([F:10])[F:9])=[O:7].[CH3:14][C:15]1[CH:21]=[CH:20][CH:19]=[C:18]([CH3:22])[C:16]=1[NH2:17]>C1(C)C=CC(S(O)(=O)=O)=CC=1>[F:4][C:5]([F:13])([F:12])[C:6]([C:20]1[CH:19]=[C:18]([CH3:22])[C:16]([NH2:17])=[C:15]([CH3:14])[CH:21]=1)([OH:7])[C:8]([F:11])([F:10])[F:9] |f:0.1.2.3|

Inputs

Step One
Name
Hexafluoroacetone trihydrate
Quantity
9.68 g
Type
reactant
Smiles
O.O.O.FC(C(=O)C(F)(F)F)(F)F
Name
2,6-dimethylaniline
Quantity
4.84 g
Type
reactant
Smiles
CC1=C(N)C(=CC=C1)C
Name
p-toluenesulfonic acid
Quantity
304 mg
Type
catalyst
Smiles
C1(=CC=C(C=C1)S(=O)(=O)O)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
130 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred at 130° C. for 14 hours under a nitrogen atmosphere
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After cooling down
WASH
Type
WASH
Details
the solidified mixture was washed with sodium bicarbonate solution, water, and hexane
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Details
Reaction Time
 14 h
Name
4-[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]-2,6-dimethylaniline
Type
product
Smiles
FC(C(C(F)(F)F)(O)C1=CC(=C(N)C(=C1)C)C)(F)F
Measurements
Type Value Analysis
AMOUNT: MASS 10 g
YIELD: CALCULATEDPERCENTYIELD 87%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.